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Compound of Interest

Compound Name: (Rac)-EBET-1055

Cat. No.: B12375669

(Rac)-EBET-1055 is a bromodomain and extra-terminal (BET) PROTAC degrader intended for
laboratory research use only.[1][2] As a compound designed to effectively inhibit the growth of
cancer cells, it should be handled with care, and all waste should be considered hazardous
unless otherwise determined by a qualified professional.[1] Proper disposal is crucial to ensure
personnel safety and environmental protection.

This guide provides procedural information for the proper disposal of (Rac)-EBET-1055,
drawing upon standard laboratory safety practices and guidelines for handling potent chemical
compounds.

Chemical and Physical Properties

A summary of the known physicochemical properties of EBET-1055 is provided below. This
information is essential for correct handling and storage.
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Property Value

Molecular Formula C51H54N809[1][3]

Molecular Weight 923.02 g/mol [1][4]

Appearance Solid[3]

Storage Conditions -20°C, protect from light, stored under argon[4]

Solubilit DMSO: 100 mg/mL (108.34 mM) with ultrasonic
olubili
Y assistance[4]

Disposal Protocol: A Step-by-Step Approach

The following procedure outlines the recommended steps for the safe disposal of (Rac)-EBET-
1055. This protocol is based on general principles for the disposal of chemotherapy and potent
research compounds.

o Waste Categorization: All materials contaminated with (Rac)-EBET-1055 should be treated
as hazardous chemical waste. This includes unused or expired compounds, solutions,
contaminated personal protective equipment (PPE), and labware.

o Waste Segregation and Containerization:

o Bulk Waste: Unused or expired (Rac)-EBET-1055, as well as solutions with a
concentration greater than 3% by weight, should be collected in a designated, leak-proof,
and clearly labeled hazardous waste container. Following general guidelines for
chemotherapy waste, a black container is often used for bulk hazardous chemical waste.

[5]

o Trace Waste: Items with minimal residual contamination, such as empty vials (containing
no more than 3% by weight of the original contents), used PPE (gloves, lab coats), and
contaminated lab supplies (pipette tips, etc.), should be collected in a separate,
designated waste container.[5] For trace chemotherapy waste, yellow containers are
standard.[5]
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o Sharps: Any sharps, such as needles or contaminated glassware, must be disposed of in
a puncture-resistant sharps container specifically designated for chemically contaminated
sharps.[5]

e Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "(Rac)-EBET-1055," and any other identifiers required by your
institution's Environmental Health and Safety (EHS) department.

» Storage of Waste: Store waste containers in a designated, secure area, away from general
laboratory traffic and incompatible materials, until they are collected for disposal.

» Disposal Arrangement: Contact your institution's EHS department or a licensed hazardous
waste disposal contractor to arrange for the pickup and proper disposal of the waste. Do not
dispose of (Rac)-EBET-1055 down the drain or in the regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of (Rac)-EBET-1055 waste.
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Start: (Rac)-EBET-1055 Waste Generated

Categorize Waste Type

Bulk Waste Trace Contamination

(>3% by weight, unused product) (<3% by weight) Cloniuilielee Sl

Collect in Labeled Collect in Labeled Collect in Labeled
BLACK Hazardous Waste Container YELLOW Trace Chemo Waste Container CHEMICALLY CONTAMINATED Sharps Container

Store in Designated Secure Area

Arrange for Professional Disposal
(EHS or Contractor)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of (Rac)-EBET-1055.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-161346/EBET-1055-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/ebet-1055.html
https://www.probechem.com/products_EBET-1055.html
https://www.glpbio.cn/rac-ebet-1055.html
https://www.medprodisposal.com/waste-disposal-process-of-chemotherapy-waste/
https://www.benchchem.com/product/b12375669#rac-ebet-1055-proper-disposal-procedures
https://www.benchchem.com/product/b12375669#rac-ebet-1055-proper-disposal-procedures
https://www.benchchem.com/product/b12375669#rac-ebet-1055-proper-disposal-procedures
https://www.benchchem.com/product/b12375669#rac-ebet-1055-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12375669?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

